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Antibacterial Profile of Annona muricata Acetogenins

Acetogenins are polyketide-derived natural products predominantly found in the Annonaceae family,

characterized by long aliphatic chains with oxygenated functional groups and a terminal unsaturated γ-

lactone ring [1] [2]. They are potent inhibitors of NADH ubiquinone oxidoreductase (mitochondrial complex

I), disrupting energy production in microbial cells [3] [2].

The table below summarizes quantitative antibacterial data for crude extracts and purified acetogenins (P-

ACGs) from Annona muricata seeds:

Bacterial Strain Type
Inhibition Zone (mm) at
various concentrations

Minimum Inhibitory
Concentration (MIC)

Reference

Enterococcus
faecalis

Gram-
positive

11–15.67 mm 0.009–0.156 µg/mL (P-
ACGs)

[3]

Listeria
monocytogenes

Gram-
positive

12–18 mm 0.019–0.312 µg/mL (P-
ACGs)

[3]

Salmonella
paratyphi

Gram-
negative

11–15.67 mm 0.009–0.312 µg/mL (P-
ACGs)

[3]
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Bacterial Strain Type
Inhibition Zone (mm) at
various concentrations

Minimum Inhibitory
Concentration (MIC)

Reference

Aeromonas
hydrophila

Gram-

negative

10.33–11.67 mm 0.019–12.50 µg/mL (P-

ACGs)

[3]

Bulkholderia
cenocepacia

Gram-

negative

11–12 mm 0.019–12.50 µg/mL (P-

ACGs)

[3]

Staphylococcus
aureus

Gram-

positive

Not specified 39 µg/mL (Leaf extract) [3]

Pseudomonas
aeruginosa

Gram-

negative

Not specified 625 µg/mL (Leaf

extract)

[3]

Detailed Experimental Methodology

The following workflow and description detail the key experimental protocols used to generate the data

above [3].
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1. Obtaining Crude Extract and Purified Acetogenins

Source Material: Defatted endosperm of A. muricata seeds.

Extraction: CE was obtained using methanol assisted by thermosonication (50°C, 50 min).
Purification: P-ACGs were obtained from the CE using open column chromatography. The P-ACGs

were a mixture of compounds including annonacin, bullatacin, squamocin, and others [3].

2. Antibacterial Assays
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Agar Disk Diffusion: Used to evaluate the initial antibacterial effect by measuring the zone of

inhibition (in mm) around disks impregnated with samples (concentration range: 12.5–4000 µg/mL)
[3].

Minimum Inhibitory Concentration (MIC): Determined using a broth dilution method to find the
lowest concentration that prevents visible bacterial growth [3].

Membrane Damage Potential: The number of viable cells was counted after treatment with P-ACGs
to determine logarithmic reduction and the percentage of sub-lethal injury, indicating damage to the

bacterial cell membrane [3].

Mechanisms of Action and Research Implications

The primary documented mechanism of action for acetogenins is the potent inhibition of NADH ubiquinone

oxidoreductase (mitochondrial complex I) [3] [1] [2]. This inhibition disrupts the electron transport chain,

leading to a severe reduction in ATP production, which is ultimately lethal to the microbial cell [1].

The experimental data shows that purified acetogenins (P-ACGs) are significantly more potent than

crude extracts, with MIC values in the low µg/mL and even ng/mL range against some pathogens [3]. They

also cause significant sub-lethal injury to cell membranes, compromising their integrity and contributing to

bacterial death [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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